Cas no 1396785-32-2 (N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide)

• Product Name: N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• CAS No: 1396785-32-2
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6014692
• PubChem ID: 71778595
• Update Time: 2025-11-06

N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• N-(9H-fluoren-2-yl)-6-morpholinopyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-9H-fluoren-2-yl-6-(4-morpholinyl)-
• CCG-342902
• N-(9H-fluoren-2-yl)-6-morpholin-4-ylpyridazine-3-carboxamide
• F0696-4686
• AKOS024597501
• 1396785-32-2

• Inchi： 1S/C22H20N4O2/c27-22(20-7-8-21(25-24-20)26-9-11-28-12-10-26)23-17-5-6-19-16(14-17)13-15-3-1-2-4-18(15)19/h1-8,14H,9-13H2,(H,23,27)
• InChI Key： LWUVMFUVFAJMBD-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3C4=C(CC=3C=2)C=CC=C4)=O)=NN=C(N2CCOCC2)C=C1

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 596.0±50.0 °C(Predicted)
• pka: 11.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide

Comprehensive Guide to N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS No. 1396785-32-2): Properties, Applications, and Research Insights

N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS 1396785-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorenyl-pyridazine derivative combines unique structural features from both fluorene and pyridazine moieties, making it particularly interesting for drug discovery and advanced material applications. The compound's molecular weight is 373.42 g/mol, with a purity typically exceeding 98% in research-grade samples.

The chemical structure of N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide features a pyridazine core substituted at position 3 with a carboxamide group and at position 6 with a morpholine ring. The 9H-fluoren-2-yl group attached to the nitrogen of the carboxamide provides enhanced lipophilicity and potential π-π stacking interactions, properties that are highly valuable in medicinal chemistry. Researchers are particularly interested in how these structural elements influence the compound's biological activity and pharmacokinetic properties.

Recent studies have explored N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide as a potential scaffold for kinase inhibitors, with particular focus on its ability to modulate protein-protein interactions. The morpholine substituent enhances solubility while maintaining drug-like properties, addressing one of the key challenges in small molecule drug development. Computational modeling suggests this compound may exhibit favorable binding affinity to several therapeutic targets, though experimental validation is ongoing in various academic and industrial laboratories.

Beyond pharmaceutical applications, CAS 1396785-32-2 has shown promise in materials science as a building block for organic electronic materials. The conjugated system formed by the fluorene and pyridazine units offers interesting optoelectronic properties that could be exploited in organic light-emitting diodes (OLEDs) or organic photovoltaics. Researchers are investigating how modifications to the morpholine-pyridazine moiety might tune these electronic characteristics for specific device applications.

The synthesis of N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide typically involves multi-step organic transformations, with key steps including the formation of the pyridazine core followed by sequential functionalization. Recent advances in flow chemistry have enabled more efficient production of this compound at research scale, addressing common questions about scalability and process optimization. Analytical characterization typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structure.

From a commercial perspective, the demand for 1396785-32-2 has been steadily increasing, particularly from pharmaceutical companies engaged in kinase inhibitor research. Suppliers typically offer this compound in milligram to gram quantities, with pricing reflecting its status as a research chemical rather than a bulk commodity. Storage recommendations generally suggest protection from light and moisture at temperatures between 2-8°C for long-term stability.

Current research trends involving N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide focus on structure-activity relationship studies, particularly exploring modifications to the morpholine group and fluorenyl moiety. These investigations aim to optimize biological activity while maintaining favorable drug-like properties. The compound's potential as a protein degrader (PROTAC) component has also emerged as an exciting area of exploration in recent years.

Safety data for CAS 1396785-32-2 indicates it should be handled with standard laboratory precautions, including appropriate personal protective equipment. While not classified as highly hazardous, proper risk assessment should precede any experimental work. Researchers frequently inquire about the compound's stability under various conditions, with studies showing reasonable stability in neutral aqueous solutions but potential degradation under strongly acidic or basic conditions.

The intellectual property landscape surrounding N-(9H-fluoren-2-yl)-6-(morpholin-4-yl)pyridazine-3-carboxamide includes several patents covering its synthesis methods and potential therapeutic applications. This reflects the compound's perceived value in drug discovery pipelines. Academic publications referencing this molecule have increased steadily since its first reported synthesis, with particular concentration in journals focusing on medicinal chemistry and heterocyclic compounds.

Future directions for 1396785-32-2 research may include expanded investigations into its potential as a fluorescent probe, given the inherent photophysical properties of its constituent moieties. The compound's ability to participate in hydrogen bonding and π-stacking interactions makes it an interesting candidate for supramolecular chemistry applications as well. As research continues, we anticipate new insights into this versatile molecule's potential across multiple scientific disciplines.